3-[2-Bromo-4-(tert-butyl)phenoxy]azetidine

• IUPAC Name: 3-(2-bromo-4-tert-butylphenoxy)azetidine
• InChI: InChI=1S/C13H18BrNO/c1-13(2,3)9-4-5-12(11(14)6-9)16-10-7-15-8-10/h4-6,10,15H,7-8H2,1-3H3
• InChI Key: VNKHGWVEQKDQTD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC(=C(C=C1)OC2CNC2)Br
• Molecular Formula: C13H18BrNO
• DSSTOX Substance ID: DTXSID501232142
• Molecular Weight: 284.19 g/mol
• CAS RN: 1219948-65-8

Description

3-[2-Bromo-4-(tert-butyl)phenoxy]azetidine is a chemical compound with the molecular formula C13H18BrNO. It is used in pharmaceutical intermediates.

Scientific Research Applications

Antimicrobial Agent Synthesis

• The synthesis and characterization of substituted phenyl azetidines, including steps that involve bromophenyl compounds similar to "3-[2-Bromo-4-(tert-butyl)phenoxy]azetidine," have shown potential as antimicrobial agents. These compounds are synthesized through a multi-step process, characterized by elemental analysis, IR, NMR, and Mass spectral analysis, and screened for antimicrobial activity (Doraswamy & Ramana, 2013).

Synthesis Methodologies

• Research on the stereoselective synthesis of cis-3,4-disubstituted piperidines through ring transformation of azetidines has provided alternative approaches for preparing valuable templates in medicinal chemistry. This includes methods for transforming bromo-substituted azetidines into piperidin-3-one frameworks (Mollet et al., 2011).
• Novel synthesis approaches for cis-3,5-disubstituted morpholine derivatives from azetidine precursors demonstrate the versatility of azetidines in synthesizing constrained heterocyclic compounds, showcasing their potential in drug development (D’hooghe et al., 2006).

Drug-like Compound Development

• The creation of amino acid-azetidine chimeras for the synthesis of enantiopure 3-substituted azetidine-2-carboxylic acids highlights the application of azetidines in peptide research, aiming to study the influence of conformation on peptide activity (Sajjadi & Lubell, 2008).
• The use of silylmethyl-substituted azetidines in formal [3 + 2] and [4 + 2] cycloaddition reactions opens new pathways for generating complex molecules with potential biological activities, where the azetidine moiety plays a crucial role in controlling the regioselectivity and stereochemistry of the reactions (Yadav & Sriramurthy, 2005).

Medicinal Chemistry Applications

• Azetidines serve as valuable motifs in medicinal chemistry, where their synthesis and functionalization are critical for the development of new therapeutic agents. Research focusing on the synthesis of azetidine medicinal intermediates and their application in drug discovery emphasizes the significance of azetidines in this field (Yang, 2010).